Cas no 2021-28-5 (Ethyl 3-phenylpropionate)

• Product Name: Ethyl 3-phenylpropionate
• CAS No: 2021-28-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00009206
• CID: 42312
• PubChem ID: 24857154
• Update Time: 2026-05-14

Ethyl 3-phenylpropionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-phenylpropanoate
• 3-Phenylpropionic Acid Ethyl Ester
• Ethyl hydrocinnamate~3-Phenylpropionic acid ethyl ester
• Ethyl 3-phenylpropionate
• HYDROCINNAMIC ACID ETHYL ESTER(RG)
• Hydrocinnamic acid ethylester
• Benzenepropanoic acid,ethyl ester
• Ethyl 3-phenylpropionate,Ethyl hydrocinnamate
• ethyl benzenepropanoate
• ethyl benzenepropionate
• ethyl dihydrocinnamate
• Ethyl fluoroacetate
• Ethyl hydrocinnamate
• Ethylhydrocinnamoate
• Benzenepropanoic acid, ethyl ester
• Hydrocinnamic acid, ethyl ester
• Ethylphenyl propanoate
• JAGZUIGGHGTFHO-UHFFFAOYSA-N
• 58E9Z9V64D
• Hydrocinnamic acid, ethyl ester (8CI)
• FEMA No. 2455
• ethylhydrocinnamate
• ethyl benzylacetate
• ethyl 3phenylpropionate
• ethyl B-phenyl

• MDL： MFCD00009206
• Inchi： 1S/C11H14O2/c1-2-13-11(12)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： JAGZUIGGHGTFHO-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 1910432

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.01 g/mL at 25 °C(lit.)
• Boiling Point: 248°C(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: n20/D 1.494(lit.)
• Water Partition Coefficient: <0.1 g/100 mL at 25 ºC
• PSA: 26.30000
• LogP: 2.18230
• Solubility: Insoluble with water
• FEMA: 2455

Ethyl 3-phenylpropionate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters